N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-2-nitrobenzamide

• IUPAC Name: N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]-2-nitrobenzamide
• InChI: InChI=1S/C21H19N3O4/c25-21(16-7-2-4-9-18(16)24(26)27)22-14-19(20-10-5-13-28-20)23-12-11-15-6-1-3-8-17(15)23/h1-10,13,19H,11-12,14H2,(H,22,25)
• InChI Key: OWYDKIYUWPCAIE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(CNC(=O)C3=CC=CC=C3[N+](=O)[O-])C4=CC=CO4
• Molecular Formula: C21H19N3O4
• Molecular Weight: 377.4 g/mol

Description

N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-2-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a small molecule that belongs to the class of benzamide derivatives and has been studied extensively for its various pharmacological properties.

Mechanism of Action

The mechanism of action of N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-2-nitrobenzamide is not fully understood. However, it has been suggested that it may exert its pharmacological effects by inhibiting various enzymes and signaling pathways involved in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-2-nitrobenzamide has been shown to exhibit various biochemical and physiological effects in preclinical studies. It has been shown to induce apoptosis in cancer cells, reduce inflammation in animal models of inflammation, and exhibit antibacterial activity against various bacterial strains. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-2-nitrobenzamide in lab experiments include its small size, which makes it easy to manipulate and study, and its potential as a therapeutic agent for various diseases. However, the limitations of using this compound include its low solubility in water, which may limit its bioavailability in vivo, and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-2-nitrobenzamide. These include further studies to elucidate its mechanism of action, studies to optimize its pharmacokinetic properties, and studies to evaluate its therapeutic potential in various disease models. Additionally, studies to evaluate its potential as a drug delivery system for other therapeutic agents may also be warranted.

Synthesis Methods

The synthesis of N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-2-nitrobenzamide involves the reaction of 2-nitrobenzoyl chloride with furan-2-carboxylic acid and indolin-1-yl-ethanol in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain a pure compound.

Scientific Research Applications

N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-2-nitrobenzamide has been studied for its various pharmacological properties, including its potential as an anticancer agent, anti-inflammatory agent, and antibacterial agent. It has also been studied for its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.